Dodeca-5,7-dienal

Pheromone Chemistry Lepidoptera Pest Monitoring
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H20O
Molecular Weight 180.29 g/mol
Cat. No. B15593189
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Technical Parameters


Basic Identity
Product NameDodeca-5,7-dienal
Molecular FormulaC12H20O
Molecular Weight180.29 g/mol
Structural Identifiers
InChIInChI=1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h5-8,12H,2-4,9-11H2,1H3
InChIKeyLDQDYNHCLZNOFB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Dodeca-5,7-dienal for Pheromone Research: Stereochemical Identity and Baseline Procurement Data


Dodeca-5,7-dienal is a C12 conjugated dienyl aldehyde pheromone component produced by female moths across multiple lepidopteran genera including Dendrolimus, Malacosoma, and Thysanoplusia. It exists as four distinct stereoisomers—(5E,7Z)-, (5Z,7E)-, (5E,7E)-, and (5Z,7Z)-dodeca-5,7-dienal—each with CAS registry numbers 75539-65-0, 75983-34-5, 75983-33-4, and entries for the Z,Z isomer, respectively [1][2]. The (5E,7Z) isomer is a confirmed sex pheromone component of the western tent caterpillar (Malacosoma californicum) and the Yunnan pine caterpillar moth (Dendrolimus houi), while the (5Z,7E) isomer functions in the forest tent caterpillar (Malacosoma disstria) [3][4]. Molecular weight is 180.29 g/mol (exact mass 180.1514 Da), with computed XLogP3 of 3.5 and topological polar surface area of 17.1 Ų across all isomers [5].

Stereochemical Context Four geometrical isomers with distinct species-specific pheromone activity
Procurement Logic Select (5E,7Z) for M. californicum; (5Z,7E) for M. disstria; aldehyde function group non-replaceable

Why Generic Substitution of Dodeca-5,7-dienal Is Not Feasible in Pheromone Applications


Dodeca-5,7-dienal isomers cannot be interchangeably substituted in pheromone formulations because even subtle stereochemical changes at the 5,7-conjugated diene system produce species-specific behavioral outcomes ranging from optimal attraction to complete inhibition [1][2]. The four geometrical isomers—(5E,7Z), (5Z,7E), (5E,7E), and (5Z,7Z)—exhibit distinct electroantennographic (EAG) response profiles in target Lepidoptera species [3][4]. Field trapping data demonstrate that D. spectabilis males show approximately threefold higher trap capture with a ternary blend containing the aldehyde plus acetate and propionate derivatives compared to the alcohol component alone, underscoring that the aldehyde functional group itself confers critical bioactivity not replaceable by the alcohol or acetate analogs [5]. Furthermore, in M. disstria monitoring programs, a precise 100:1 ratio of (Z,E)- to (Z,Z)-isomer is required for optimal trap performance [6].

Isomer Mismatch

Different geometrical isomers target separate species; incorrect isomer may result in monitoring failure.

Functional Group Substitution

The aldehyde group is reported as necessary for optimal blend performance; alcohol or acetate analogs may not replicate field attraction.

Blend Ratio Deviation

Precise isomer ratios (e.g., 100:1 for M. disstria) are required; generic blends risk reduced trap sensitivity.

Quantitative Evidence Guide: Differential Performance of Dodeca-5,7-dienal Isomers and Analogs


Species-Specific Isomer Requirement: (5E,7Z)-Dodeca-5,7-dienal vs. (5Z,7E)-Dodeca-5,7-dienal in Tent Caterpillars

The (5E,7Z) isomer of dodeca-5,7-dienal is the confirmed sex pheromone component for the western tent caterpillar (Malacosoma californicum), whereas the (5Z,7E) isomer functions as the pheromone component for the forest tent caterpillar (Malacosoma disstria) [1][2]. Field testing has validated these isomer-specific assignments in both species [3].

Isomer Specificity
Head-to-head
(5E,7Z)-dodeca-5,7-dienal attracts M. californicum
vs
(5Z,7E)-dodeca-5,7-dienal attracts M. disstria

Isomer-specific attraction supports species-targeted lure design.

No cross-attraction reported in field assays.

Pheromone Chemistry Lepidoptera Pest Monitoring

Functional Group Differentiation: (5E,7Z)-Dodeca-5,7-dienal vs. (5E,7Z)-Dodecadien-1-ol and Acetate in Dendrolimus houi

In Dendrolimus houi, a ternary blend of (5E,7Z)-dodecadien-1-ol, (5E,7Z)-dodecadienyl acetate, and (5E,7Z)-dodeca-5,7-dienal is required for optimal male attraction [1]. The optimum acetate-to-aldehyde ratio was determined to be 1:1, and this ratio was more critical for trap capture than the ratio of either component to the alcohol [2]. Traps baited with a 20:1:1 blend (alcohol/acetate/aldehyde) performed equivalently to live virgin female moths [3].

Functional Group Role
Head-to-head
Aldehyde (target) critical for blend performance
vs
Alcohol/Acetate acetate:aldehyde 1:1 ratio more critical than alcohol ratio

Aldehyde functional group reported as necessary for optimal attraction.

Ternary blend with precise acetate:aldehyde ratio required.

Pheromone Blend Optimization Dendrolimus Field Trapping

Pheromone Gland Quantification: (5E,7Z)-Dodeca-5,7-dienal as a Minor but Essential Component in Dendrolimus houi

Gas chromatography-electroantennography (GC-EAG) analysis of female D. houi pheromone glands identified (5E,7Z)-dodeca-5,7-dienal (E5,Z7-12:Ald) as one of three EAG-active compounds [1]. The average amount per calling virgin female was 0.8 ± 1.4 ng (SD), representing only 5.6% of the total pheromone blend (alcohol:acetate:aldehyde ratio of 100:39.7:5.6) [2]. Despite its low abundance, field experiments confirmed this aldehyde is essential for male attraction [3].

Gland Content
Head-to-head
0.8 ± 1.4 ng / female
5.6% of total pheromone blend

Minor component yet reported as essential for blend bioactivity.

GC-EAG of D. houi calling virgin female glands.

Pheromone Gland Analysis Dendrolimus houi GC-EAG

Trap Capture Enhancement: (Z,E)-5,7-Dodecadienal Blend Ratio Optimization for Forest Tent Caterpillar Monitoring

Field trials with synthetic pheromone lures for forest tent caterpillar (Malacosoma disstria) used a precise 100:1 blend of (Z,E)-5,7-dodecadienal to (Z,Z)-5,7-dodecadienal [1]. Polyurethane lures produced higher trap catches and lower zero-catch frequencies compared to rubber septa dispensers, with no detectable difference in trap catch among polyurethane lures aged 0–28 days [2].

Dispenser Matrix
Head-to-head
Polyurethane lure higher trap catches, consistent 0–28 day release
vs
Rubber septum lower catch, higher zero-catch frequency

Polyurethane dispenser reported to improve trap consistency and longevity.

100:1 (Z,E)-:(Z,Z)-dodecadienal blend used in field trials.

Field Trapping Pheromone Dispenser Malacosoma disstria

Comparative EAG Response: (Z,E)-5,7-Dodecadienal vs. Functional Group Analogs in Dendrolimus Species

Electroantennographic (EAG) analyses in Dendrolimus suffuscus illustratus showed that Z5,E7-12:Ald elicited the largest male EAG response among tested analogs, outperforming Z5-12OH, Z5-12OAc, Z5,E7-12OH, and Z7-12OAc [1]. In D. kikuchii, male antennae were more sensitive to the acetate and propionate derivatives than to the alcohol, with the aldehyde showing strong EAG activity comparable to the acetate [2].

EAG Response
Head-to-head
Ranked by male antennal response amplitude
1 Z5,E7-12:Ald (aldehyde)
2 Z5,E7-12OH
3 Z5-12OH, Z5-12OAc, others

Largest EAG response supports aldehyde as key olfactory ligand.

D. suffuscus illustratus male antennae; aldehyde outperformed all tested analogs.

Electroantennography Dendrolimus Structure-Activity Relationship

Validated Application Scenarios for Dodeca-5,7-dienal in Pest Monitoring and Research


Species-Specific Pheromone Lure Formulation for Tent Caterpillar Monitoring

Procure (5E,7Z)-dodeca-5,7-dienal for western tent caterpillar (Malacosoma californicum) monitoring programs; procure (5Z,7E)-dodeca-5,7-dienal for forest tent caterpillar (Malacosoma disstria) monitoring. For M. disstria, prepare lures using a 100:1 blend of the (Z,E) isomer with (Z,Z)-5,7-dodecadienal loaded onto polyurethane dispensers for optimal trap performance and 0–28 day field longevity [1].

Multi-Component Pheromone Blend Synthesis for Dendrolimus Species Management

For Dendrolimus houi monitoring in southwestern China coniferous forests, incorporate (5E,7Z)-dodeca-5,7-dienal as the minor aldehyde component in a ternary blend with (5E,7Z)-dodecadien-1-ol and (5E,7Z)-dodecadienyl acetate. The optimal ratio is 20:1:1 (alcohol:acetate:aldehyde) with strict adherence to a 1:1 acetate-to-aldehyde ratio, loaded on gray rubber septa. Deviation from this blend composition reduces trap capture to levels below virgin female-baited controls [2].

Electroantennographic Screening of Pheromone Receptor Ligands

Use (5E,7Z)-dodeca-5,7-dienal as a reference agonist in EAG and single-sensillum recording (SSR) studies investigating olfactory receptor neuron (ORN) specificity in Dendrolimus and Malacosoma species. The compound elicits robust, reproducible antennal responses across multiple species and serves as a benchmark for evaluating novel synthetic analogs or potential disruptants [3].

Quality Control Standard for Synthetic Pheromone Production

Employ high-purity (≥95%) (5E,7Z)-dodeca-5,7-dienal as an analytical reference standard for GC-MS and GC-EAD (gas chromatography-electroantennographic detection) verification of synthetic pheromone lots. Isomeric purity is critical; contamination with other 5,7-dodecadienal stereoisomers can introduce behavioral antagonism or species cross-attraction artifacts [4].

Application
Selection Property
Validation Focus
M. californicum / M. disstria monitoring
Correct isomer identity and high stereochemical purity
Species-specific field trapping performance
Dendrolimus houi multi-component lure
Ternary blend stoichiometry (aldehyde as minor component)
Attraction equivalence to virgin female-baited traps
EAG / SSR reference agonist
Robust and reproducible antennal response profile
Olfactory receptor neuron specificity assays
Synthetic pheromone QC standard
Isomeric purity (free of antagonistic stereoisomers)
GC-EAD and GC-MS lot verification
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